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Get Quote

Executive Summary
N,N'-bis(4-chlorophenyl)isophthalamide is a high-performance supramolecular additive

belonging to the class of aromatic bis-amides. With a molecular weight of 385.24 g/mol , it

functions primarily as a nucleating agent for semi-crystalline polymers, most notably isotactic

polypropylene (iPP) and poly(lactic acid) (PLA). By providing a specific epitaxial surface, it

lowers the activation energy for polymer crystallization, significantly enhancing optical clarity

(haze reduction), thermal stability, and mechanical stiffness.

This guide details the structural analysis, synthesis protocols, and application mechanisms of

this compound, designed for researchers in polymer chemistry and materials science.

Part 1: Molecular Identity & Weight Analysis
Structural Composition
The molecule consists of a central isophthaloyl core flanked by two 4-chloroaniline moieties

linked via amide bonds. This structure creates a rigid, planar backbone capable of strong

intermolecular hydrogen bonding—a critical feature for its function as a nucleator.
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Property Value

IUPAC Name -bis(4-chlorophenyl)benzene-1,3-dicarboxamide

Molecular Formula

Molecular Weight (Average) 385.24 g/mol

Monoisotopic Mass
384.0432 Da (

isotope dominant)

CAS Number (Generic Class)
Note: Specific CAS often proprietary; analogous

to 328262-21-1 (dimethoxy variant)

Molecular Weight Calculation Breakdown
Precise molecular weight determination is vital for stoichiometric synthesis and dosing in

polymer masterbatches.

Element Count
Atomic Mass (
g/mol )

Subtotal (
g/mol )

Contribution
(%)

Carbon (C) 20 12.011 240.22 62.36%

Hydrogen (H) 14 1.008 14.11 3.66%

Chlorine (Cl) 2 35.45 70.90 18.40%

Nitrogen (N) 2 14.007 28.01 7.27%

Oxygen (O) 2 15.999 32.00 8.31%

TOTAL 385.24 100.00%

Note: Due to the natural abundance of

(~24%), Mass Spectrometry will show a characteristic M+2 and M+4 isotopic pattern
(approximate intensity ratio 9:6:1).

Part 2: Synthesis & Fabrication Protocol
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The synthesis follows a Schotten-Baumann condensation mechanism, reacting isophthaloyl

chloride with 4-chloroaniline. This method is preferred for its high yield and purity compared to

direct thermal dehydration.

Reagents & Equipment
Precursors: Isophthaloyl chloride (IPC, >99%), 4-Chloroaniline (4-CA, >99%).

Solvent: Anhydrous N,N-Dimethylacetamide (DMAc) or N-Methyl-2-pyrrolidone (NMP).

Acid Scavenger: Triethylamine (TEA) or Pyridine.

Equipment: 3-neck round bottom flask, nitrogen atmosphere, mechanical stirrer, ice bath.

Step-by-Step Protocol
Preparation: Purge the reaction vessel with dry nitrogen to eliminate moisture (IPC is

moisture-sensitive).

Dissolution: Dissolve 25.5 g (0.20 mol) of 4-chloroaniline in 150 mL of dry DMAc. Add 22.2 g

(0.22 mol) of Triethylamine as the acid scavenger.

Addition: Cool the solution to 0–5°C. Dissolve 20.3 g (0.10 mol) of Isophthaloyl chloride in 50

mL DMAc and add it dropwise over 60 minutes.

Mechanism:[1] The amine attacks the carbonyl carbon of the acid chloride, displacing

chloride ions. TEA neutralizes the generated HCl.

Reaction: Allow the mixture to warm to room temperature and stir for 4–6 hours.

Precipitation: Pour the reaction mixture into 1.5 L of distilled water under vigorous stirring.

The product will precipitate as a white solid.

Purification: Filter the solid and wash sequentially with water (to remove TEA·HCl salts) and

ethanol. Recrystallize from hot DMF or DMAc to achieve >99.5% purity.

Drying: Dry in a vacuum oven at 120°C for 12 hours.
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Synthesis Workflow Diagram
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Figure 1: Step-by-step synthesis workflow for high-purity production.

Part 3: Characterization & Validation
To ensure the synthesized material is valid for use as a nucleating agent, it must pass the

following characterization checkpoints.

Fourier Transform Infrared Spectroscopy (FTIR)
The formation of the amide bond is the primary indicator of success.

Amide I Band (C=O stretch): Sharp peak at 1640–1660 cm⁻¹.

Amide II Band (N-H bend): Peak at 1530–1550 cm⁻¹.

N-H Stretch: Broad band around 3250–3300 cm⁻¹ (indicates hydrogen bonding).

C-Cl Stretch: Characteristic bands in the fingerprint region (700–800 cm⁻¹).

Nuclear Magnetic Resonance ( H-NMR)
Solvent: DMSO-

.

Amide Protons (-NH-): Singlet at ~10.5 ppm (deshielded by carbonyl).

Isophthaloyl Ring: Aromatic protons appear as a triplet (~7.7 ppm), doublet (~8.2 ppm), and

singlet (~8.6 ppm, proton between carbonyls).

Chlorophenyl Ring: Two doublets (AA'BB' system) around 7.4–7.8 ppm.
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Thermal Analysis (DSC/TGA)
Melting Point (

): Typically >300°C (often decomposes before melting due to strong H-bonding).

TGA (5% Weight Loss): Should be >350°C, ensuring stability during polymer melt processing

(typically 200–250°C for PP).

Part 4: Application as a Nucleating Agent
Mechanism of Action
N,N'-bis(4-chlorophenyl)isophthalamide acts as a

-nucleating agent or a high-efficiency

-nucleator depending on specific processing conditions. It works via a supramolecular
assembly mechanism:

Dissolution: At high melt temperatures, the agent dissolves or disperses finely in the polymer

matrix.

Self-Assembly: Upon cooling, the amide groups form intermolecular hydrogen bonds,

creating nanofibrillar networks.

Epitaxy: These fibrils present a lattice spacing that matches the crystal structure of

Polypropylene (PP), inducing the polymer chains to fold and crystallize on the fibril surface.

Performance Metrics in Polypropylene[4][5][6]
Crystallization Temperature (

): Increases from ~110°C (virgin PP) to 125–130°C. This reduces cycle time in injection
molding.[2]

Stiffness (Flexural Modulus): Increases by 15–20% due to higher crystallinity.

Haze: Significant reduction (improved clarity) due to the formation of smaller, more

numerous spherulites that scatter less light.
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Nucleation Pathway Diagram
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Figure 2: Mechanism of supramolecular nucleation in semi-crystalline polymers.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b5882378?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

